Cas no 1261952-96-8 ((2,4)-Dihydroxy-5-(3,5-dimethoxyphenyl)pyrimidine)

• Product Name: (2,4)-Dihydroxy-5-(3,5-dimethoxyphenyl)pyrimidine
• CAS No: 1261952-96-8
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• MDL: MFCD18316602
• CID: 5187766
• Update Time: 2025-06-12

(2,4)-Dihydroxy-5-(3,5-dimethoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (2,4)-Dihydroxy-5-(3,5-dimethoxyphenyl)pyrimidine
• 5-(3,5-Dimethoxyphenyl)-1H-pyrimidine-2,4-dione

• MDL： MFCD18316602
• Inchi： 1S/C12H12N2O4/c1-17-8-3-7(4-9(5-8)18-2)10-6-13-12(16)14-11(10)15/h3-6H,1-2H3,(H2,13,14,15,16)
• InChI Key： YOJNJPQOZTUZCC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C1=CNC(NC1=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 0.6
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on (2,4)-Dihydroxy-5-(3,5-dimethoxyphenyl)pyrimidine

Comprehensive Overview of (2,4)-Dihydroxy-5-(3,5-dimethoxyphenyl)pyrimidine (CAS No. 1261952-96-8)

(2,4)-Dihydroxy-5-(3,5-dimethoxyphenyl)pyrimidine (CAS No. 1261952-96-8) is a specialized pyrimidine derivative gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its dihydroxypyrimidine core and dimethoxyphenyl substitution, has shown potential in modulating enzymatic activity and cellular signaling pathways. Researchers are particularly interested in its role as a scaffold for designing novel small-molecule inhibitors, especially in the context of kinase-targeted therapies and epigenetic regulation.

The molecular structure of 1261952-96-8 features two hydroxyl groups at positions 2 and 4 of the pyrimidine ring, which are critical for hydrogen bonding interactions with biological targets. The 3,5-dimethoxyphenyl moiety enhances lipophilicity, potentially improving membrane permeability—a key consideration in drug discovery. Recent studies highlight its relevance in cancer research, where pyrimidine derivatives are explored for their ability to interfere with DNA replication or protein synthesis in rapidly dividing cells. However, unlike conventional chemotherapeutics, this compound’s mechanism appears more selective, aligning with the growing demand for targeted cancer therapies with reduced side effects.

In the context of AI-driven drug development, (2,4)-Dihydroxy-5-(3,5-dimethoxyphenyl)pyrimidine has been flagged in computational screenings as a candidate for virtual high-throughput screening (vHTS). Machine learning models trained on kinase-inhibitor datasets have identified its structural motifs as favorable for binding to ATP pockets—a hotspot for kinase inhibition. This aligns with trending searches around "AI in medicinal chemistry" and "computational drug design", reflecting industry shifts toward in silico methods to accelerate R&D.

Beyond oncology, this compound’s antioxidant properties are under investigation. The dihydroxy groups may scavenge reactive oxygen species (ROS), making it relevant to neurodegenerative disease research, where oxidative stress plays a pathogenic role. Searches for "natural polyphenol alternatives" and "synthetic antioxidants" often intersect with discussions about such derivatives, as they offer tunable chemical profiles compared to plant-derived polyphenols.

Synthetic accessibility is another advantage of CAS 1261952-96-8. Its preparation typically involves Pd-catalyzed cross-coupling between halogenated pyrimidines and dimethoxyphenyl boronic acids—a robust methodology compatible with green chemistry principles. This resonates with the increasing focus on environmentally friendly synthesis in pharmaceutical manufacturing, a topic frequently queried in sustainability forums.

Analytical characterization of this compound relies heavily on LC-MS and NMR spectroscopy, with the latter confirming the substitution pattern on the pyrimidine ring. Purity thresholds (>95%) are crucial for biological assays, emphasizing the need for rigorous quality control—a recurring theme in preclinical research discussions. The compound’s stability under physiological pH (evaluated via kinetic solubility assays) further supports its suitability for in vitro testing.

Emerging applications include its use as a fluorescence probe due to the conjugated system formed by the pyrimidine and phenyl rings. This property is exploited in live-cell imaging studies, addressing popular queries about "small-molecule fluorescent tags". Additionally, its metal-chelating potential (via hydroxyl groups) sparks interest in metalloenzyme inhibition, particularly for zinc-dependent enzymes implicated in inflammatory pathways.

Regulatory perspectives classify (2,4)-Dihydroxy-5-(3,5-dimethoxyphenyl)pyrimidine as a research-grade chemical, with no reported toxicity alerts in preliminary screenings. However, thorough ADMET profiling (Absorption, Distribution, Metabolism, Excretion, Toxicity) remains essential—a point underscored by searches for "early-stage drug safety assessment". Its logP value (estimated ~2.1) suggests moderate lipophilicity, balancing solubility and cell penetration.

The compound’s patent landscape reveals filings related to kinase inhibitor libraries and combination therapies, coinciding with surges in searches for "drug repurposing strategies". Its structural flexibility allows for derivatization at multiple sites, enabling medicinal chemists to optimize pharmacokinetic parameters—a frequent topic in medicinal chemistry webinars.

In summary, CAS 1261952-96-8 exemplifies how tailored pyrimidine architectures can address multiple biomedical challenges. From computational drug discovery to mechanistic biology, its versatility mirrors contemporary trends toward multitarget therapeutics and precision medicine. As research progresses, this compound may emerge as a cornerstone for developing next-generation therapeutic agents with improved specificity and safety profiles.